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Compound of Interest

Compound Name: (S)-(+)-Phenylsuccinic acid

Cat. No.: B1585341

For Researchers, Scientists, and Drug Development Professionals

(S)-(+)-Phenylsuccinic acid is a chiral dicarboxylic acid that serves as a crucial building block
in asymmetric synthesis. Its importance in the pharmaceutical and polymer industries stems
from its utility as a resolving agent and a precursor for enantiomerically pure compounds. This
guide provides a comprehensive overview of its chemical and physical properties, detailed
experimental protocols for its preparation, and insights into its applications.

Core Chemical and Physical Properties

(S)-(+)-Phenylsuccinic acid is a white to off-white crystalline powder.[1] Its chirality, arising
from the stereocenter at the carbon atom bearing the phenyl group, is the basis for its primary
applications in enantioselective synthesis.

Physicochemical Data

A summary of the key quantitative data for (S)-(+)-Phenylsuccinic acid is presented in Table
1. These values are essential for its handling, characterization, and use in chemical reactions.
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Property Value References
Molecular Formula C10H1004 [21[3114]
Molecular Weight 194.18 g/mol [21[3]1[5][6][7]
Melting Point 173-176 °C [21[315]1[7]
179-180 °C [8]

174 °C [1]

160-165 °C [4][9]

Optical Rotation [a] +171 %4° (c=1, acetone) [31[5]

+168° (c=1, acetone) [2]

+145-150° (c=2, EtOH) [1]

pKa 3.49 [8]

CAS Number 4036-30-0 [21[31[5][6]

Solubility and Stability

(S)-(+)-Phenylsuccinic acid is soluble in hot water and polar organic solvents such as
methanol, ethanol, and acetone.[2][4][9] It exhibits low solubility in nonpolar solvents. The
compound is stable under normal laboratory conditions but should be stored in a dry, cool, and
well-ventilated area, away from strong oxidizing agents.[4][8]

Synthesis and Purification

The enantiomerically pure (S)-(+)-phenylsuccinic acid is most commonly obtained through
the resolution of a racemic mixture of phenylsuccinic acid. The synthesis of the racemic
compound followed by chiral resolution is a standard laboratory procedure.

Synthesis of Racemic Phenylsuccinic Acid

One common method for the synthesis of racemic phenylsuccinic acid involves the hydrolysis
of ethyl a,3-dicyano-p-phenylpropionate.[8]
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Experimental Protocol:
e Preparation of Ethyl a,B3-dicyano-p-phenylpropionate:
o Treat ethyl a-cyano-B-phenylacrylate with finely powdered sodium cyanide in 50% ethanol.

o The reaction mixture warms up, and the ester dissolves. The reaction is completed by
gentle heating.

o Addition of water followed by acidification with hydrochloric acid precipitates the product
as a yellowish oil, which solidifies on standing.[8]

e Hydrolysis:

o Boil the crude ethyl a,3-dicyano-f3-phenylpropionate under reflux with concentrated
hydrochloric acid for approximately four hours.

o Upon cooling, phenylsuccinic acid crystallizes out of the solution.
o The crystals are collected by filtration, washed with cold water, and dried.[3]
 Purification:

o The crude phenylsuccinic acid can be recrystallized from hot water to yield a purer
product.[8][10]

The following diagram illustrates the workflow for the synthesis of racemic phenylsuccinic acid.
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Synthesis of Racemic Phenylsuccinic Acid

Step 1: Cyanide Addition

Ethyl a-cyano-f-phenylacrylate + NaCN in Ethanol/Water

Y

Reaction Mixture Warms and Dissolves

Y

Acidification with HCI

Y

Precipitation of Ethyl a,3-dicyano-B-phenylpropionate

Step 2: I; (ydrolysis

Reflux with Concentrated HCI

Y

Cooling and Crystallization

Step 3: Purification

Filtration and Washing

Y

Recrystallization from Hot Water

Y

Drying

Racemic Phenylsuccinic Acid

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Chiral Resolution of Phenylsuccinic Acid

Step 1: Salt Formation

Racemic Phenylsuccinic Acid + L-Proline in Isopropanol

Y

Heating and Cooling

Y

Precipitation of (S)-(+)-Phenylsuccinic Acid L-Proline Salt

Step 2: |solation
Y

Vacuum Filtration

Y

Washing with Acetone

Step 3: Avidification

Treatment with Cold HCI

Y

Precipitation of (S)-(+)-Phenylsuccinic Acid

Step 4: F;;nriﬁcation

Filtration and Washing with Water

Y

Recrystallization from Water

Y

Drying

S)-(+)-Phenylsuccinic Acid

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1585341?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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